molecular formula C21H32O4 B1211473 Cannabiripsol CAS No. 72236-32-9

Cannabiripsol

Cat. No. B1211473
CAS RN: 72236-32-9
M. Wt: 348.5 g/mol
InChI Key: TZGCTXUTNDNTTE-DYZHCLJRSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cannabiripsol is a natural product found in Cannabis sativa with data available.

Scientific Research Applications

Isolation and Pharmacological Evaluation

Cannabiripsol, identified in high-potency Cannabis sativa, has been studied for its binding affinity toward CB1 and CB2 receptors and its behavioral effects in a mouse tetrad assay. This research provides insights into the pharmacological profiles of minor cannabinoids, including cannabiripsol, suggesting potential therapeutic applications in modulating cannabinoid receptors (Radwan et al., 2015).

Phytochemical Analysis for Therapeutic Potential

A study on the phytochemical composition of industrial hemp leaves identified cannabiripsol among other cannabinoids. This analysis underlines the potential of cannabiripsol in contributing to the health-promoting effects of hemp-derived products, with implications for food preparations and cosmetic applications (De Vita et al., 2022).

properties

CAS RN

72236-32-9

Molecular Formula

C21H32O4

Molecular Weight

348.5 g/mol

IUPAC Name

(6aR,9S,10S,10aR)-6,6,9-trimethyl-3-pentyl-7,8,10,10a-tetrahydro-6aH-benzo[c]chromene-1,9,10-triol

InChI

InChI=1S/C21H32O4/c1-5-6-7-8-13-11-15(22)18-16(12-13)25-20(2,3)14-9-10-21(4,24)19(23)17(14)18/h11-12,14,17,19,22-24H,5-10H2,1-4H3/t14-,17-,19+,21+/m1/s1

InChI Key

TZGCTXUTNDNTTE-DYZHCLJRSA-N

Isomeric SMILES

CCCCCC1=CC(=C2[C@H]3[C@@H](CC[C@]([C@H]3O)(C)O)C(OC2=C1)(C)C)O

SMILES

CCCCCC1=CC(=C2C3C(CCC(C3O)(C)O)C(OC2=C1)(C)C)O

Canonical SMILES

CCCCCC1=CC(=C2C3C(CCC(C3O)(C)O)C(OC2=C1)(C)C)O

Other CAS RN

72236-32-9

synonyms

(6aR,9S,10S,10aR)-9,10-dihydroxyhexahydrocannabinol
cannabiripsol
cannabiripsol, (6aR-(6aalpha,9alpha,10alpha,10abeta))-isomer
cannabiripsol, (6aR-(6aalpha,9alpha,10beta,10abeta))-isome

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Cannabiripsol
Reactant of Route 2
Cannabiripsol
Reactant of Route 3
Cannabiripsol
Reactant of Route 4
Cannabiripsol
Reactant of Route 5
Cannabiripsol
Reactant of Route 6
Cannabiripsol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.